Cas no 953904-81-9 (1-(2-Propoxyphenyl)ethanamine)

1-(2-Propoxyphenyl)ethanamine structure
1-(2-Propoxyphenyl)ethanamine structure
Product Name:1-(2-Propoxyphenyl)ethanamine
CAS No:953904-81-9
MF:C11H17NO
MW:179.258783102036
CID:1087311
PubChem ID:16786512
Update Time:2023-10-31

1-(2-Propoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Propoxyphenyl)ethanamine
    • 1-(2-propoxyphenyl)ethanamine(SALTDATA: HCl)
    • AKOS022060693
    • 953904-81-9
    • CS-0330033
    • NCGC00325962-01
    • Y12172
    • A1-02225
    • 1-(2-PROPOXYPHENYL)ETHAN-1-AMINE
    • AKOS000139395
    • AB01321061-02
    • BBL024533
    • STL068923
    • MDL: MFCD09733272
    • Inchi: 1S/C11H17NO/c1-3-8-13-11-7-5-4-6-10(11)9(2)12/h4-7,9H,3,8,12H2,1-2H3
    • InChI Key: YMYIRGXYTSENMW-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC=CC=1C(C)N

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 278.9±23.0 °C at 760 mmHg
  • Flash Point: 118.2±15.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Propoxyphenyl)ethanamine Security Information

1-(2-Propoxyphenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524993-10mg
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$ 50.00 2022-06-07
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$ 70.00 2022-06-07
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$ 115.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1400703-1g
1-(2-Propoxyphenyl)ethan-1-amine
953904-81-9 95+%
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¥2902.00 2024-04-24
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